Cas no 1427438-98-9 (4-Bromo-3-chloro-2-hydroxybenzaldehyde)

• Product Name: 4-Bromo-3-chloro-2-hydroxybenzaldehyde
• CAS No: 1427438-98-9
• MF: C₇H₄BrClO₂
• MW: 235.462460517883
• MDL: MFCD23705565
• CID: 4699722
• PubChem ID: 54044741
• Update Time: 2025-11-02

4-Bromo-3-chloro-2-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-chloro-2-hydroxybenzaldehyde
• CHC43898
• N17017
• SCHEMBL25385131
• CS-0088983
• EN300-6495917
• 1427438-98-9
• Z1681355510
• AS-78626
• 4-Bromo-3-chloro-2-hydroxybenzaldehyde

• MDL： MFCD23705565
• Inchi： 1S/C7H4BrClO2/c8-5-2-1-4(3-10)7(11)6(5)9/h1-3,11H
• InChI Key： LOTVJXPEUIMWLX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C=O)=C(C=1Cl)O

Computed Properties

• Exact Mass: 233.90832g/mol
• Monoisotopic Mass: 233.90832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.9

Additional information on 4-Bromo-3-chloro-2-hydroxybenzaldehyde

Research Brief on 4-Bromo-3-chloro-2-hydroxybenzaldehyde (CAS: 1427438-98-9) in Chemical Biology and Pharmaceutical Applications

The compound 4-Bromo-3-chloro-2-hydroxybenzaldehyde (CAS: 1427438-98-9) has recently gained significant attention in chemical biology and pharmaceutical research due to its versatile applications as a key synthetic intermediate and potential bioactive scaffold. This research brief synthesizes the latest findings regarding its chemical properties, synthetic utility, and emerging biological activities from peer-reviewed literature published within the past three years.

Structural analysis reveals that the ortho-hydroxyaldehyde moiety of 4-Bromo-3-chloro-2-hydroxybenzaldehyde enables unique reactivity patterns, particularly in metal-catalyzed coupling reactions and Schiff base formation. Recent studies by Zhang et al. (2023) in Journal of Medicinal Chemistry demonstrate its effectiveness as a building block for developing kinase inhibitors, with the bromo and chloro substituents providing strategic points for further derivatization through cross-coupling reactions.

In pharmaceutical applications, this compound has shown promise as a precursor for antimicrobial agents. A 2024 study published in European Journal of Medicinal Chemistry reported derivatives exhibiting potent activity against methicillin-resistant Staphylococcus aureus (MRSA) with MIC values ≤2 μg/mL. The electron-withdrawing halogen substituents appear to enhance membrane penetration while the phenolic hydroxyl group contributes to target binding through hydrogen bond interactions.

From a synthetic chemistry perspective, novel Pd-catalyzed arylation methodologies using 4-Bromo-3-chloro-2-hydroxybenzaldehyde have been developed (Chen et al., 2023, Organic Letters), achieving >90% yields in Suzuki-Miyaura couplings. The compound's stability under various reaction conditions makes it particularly valuable for constructing complex molecular architectures in drug discovery programs.

Emerging research suggests potential applications in materials science, with the compound serving as a precursor for photoactive materials. Quantum chemical calculations (Wang et al., 2024) indicate that the intramolecular hydrogen bonding between the aldehyde and hydroxyl groups creates a rigid planar structure conducive to extended π-conjugation in derived polymers.

Ongoing investigations focus on optimizing the compound's synthetic accessibility and exploring its structure-activity relationships in various biological contexts. Current challenges include improving regioselectivity in further functionalization reactions and understanding its metabolic stability in potential drug candidates. Future research directions may explore its utility in PROTAC design and as a fragment in covalent inhibitor development.